3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 3-methyl-1-propan-2-ylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C11H20O/c1-9(2)11(8-12)6-4-5-10(3)7-11/h8-10H,4-7H2,1-3H3
• InChI Key: OSROWDRCQAAVTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)(C=O)C(C)C

Description

3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde is a specialized cyclohexane-based building block of significant interest in advanced organic synthesis. Its molecular structure, featuring a formyl group on a sterically defined cyclohexane ring, makes it a valuable precursor for the construction of more complex molecular architectures. Structural analogs of this compound, particularly other disubstituted cyclohexanecarbaldehydes, are prominently featured in the synthesis of silacyclohexane-based liquid crystal compounds . These materials are critical for electronic displays and optical devices. Furthermore, cyclohexane carbaldehyde derivatives are widely employed in the research and development of novel aromatic materials and fragrances . The aldehyde functional group is highly reactive, enabling key transformations such as Wittig olefinations and reductions, which are instrumental in creating a diverse array of esters, amines, and other fine chemicals for exploratory research . This reagent is intended For Research Use Only.

Preparation Methods

Starting Materials

• Cyclohexane derivatives substituted with methyl and isopropyl groups.
• Precursors such as cyclohexanones or cyclohexanol derivatives for oxidation.
• Aldehyde introduction reagents or oxidation agents.

Method 1: Direct Functionalization and Oxidation of Substituted Cyclohexanes

This method involves the following steps:

• Step 1: Synthesis of 3-methyl-1-(propan-2-yl)cyclohexane intermediates by alkylation or substitution reactions on cyclohexane rings.
• Step 2: Selective oxidation of the cyclohexane ring at the 1-position to introduce the aldehyde group.

Reaction conditions such as temperature, solvent, and oxidizing agents are critical for yield and selectivity. Common oxidizing agents include PCC (pyridinium chlorochromate), Swern oxidation reagents, or Dess-Martin periodinane.

Method 2: Use of α-Aminoaldehyde Precursors and Catalytic Reduction

A modern approach involves the preparation of α-aminoaldehydes from corresponding amino acids using carbonyldiimidazole (CDI) and diisobutylaluminum hydride (DIBAL-H), followed by conversion to the target aldehyde. This method is inspired by the synthesis of related aldehydes in the literature.

• Step 1: Preparation of N-acyl α-aminoaldehydes from N-acyl α-amino acids using CDI/DIBAL-H.
• Step 2: Further transformation and functional group manipulation to install the methyl and isopropyl substituents on the cyclohexane ring.
• Step 3: Final purification and isolation of the aldehyde.

This method offers high yields (up to 87% in related cases) and good stereochemical control.

Method 3: Aldehyde Formation via Alkene Functionalization and Hydroxylation

An alternative approach involves:

• Starting from cyclohexane derivatives bearing alkene groups.
• Using base-catalyzed hydroxyalkylation or halogenation followed by hydrolysis to introduce the aldehyde group.
• Employing phase-transfer catalysts such as tetra-n-butylammonium iodide to facilitate the reaction in biphasic systems.

This method is useful for synthesizing cyclic aldehydes with complex substitution patterns and can achieve yields up to 90% depending on substrate and conditions.

Method 4: Multi-Step Synthesis via Carboxamide Intermediates

Patented processes describe the synthesis of cyclohexane carboxamide derivatives that can be converted into aldehydes by controlled reduction and hydrolysis steps. This involves:

• Formation of carboxamide intermediates from amino acid backbones.
• Extraction and purification using solvents such as methylene chloride and methanol.
• Use of reagents like triethylamine and coupling agents (e.g., EDC·HCl) to facilitate transformations.
• Final reduction to aldehyde under mild conditions.

Comparative Data Table of Preparation Methods

Method No.	Approach Description	Key Reagents/Conditions	Yield Range (%)	Advantages	Limitations
1	Direct oxidation of substituted cyclohexanes	PCC, Swern oxidation, Dess-Martin periodinane	Variable (50-80)	Straightforward, well-known	Requires selective oxidation
2	α-Aminoaldehyde precursors via CDI/DIBAL-H	CDI, DIBAL-H, N-acyl amino acids	Up to 87	High yield, stereocontrol	Multi-step, requires amino acid precursors
3	Alkene functionalization with phase-transfer catalysis	NaOH, tetra-n-butylammonium iodide, benzene	Up to 90	High yield, applicable to complex substrates	Longer reaction times (16-72 h)
4	Carboxamide intermediates and reduction	Triethylamine, EDC·HCl, methylene chloride	Not specified	Versatile for derivative synthesis	More complex, multi-step

Reaction Conditions and Optimization Notes

• Temperature: Most oxidation and functionalization reactions are performed between 0 °C and 60 °C to balance reactivity and selectivity.
• Solvents: Common solvents include dichloromethane, benzene, tetrahydrofuran, and mixtures with water for biphasic systems.
• Catalysts: Phase-transfer catalysts (e.g., tetra-n-butylammonium iodide) enhance reaction rates and yields in base-catalyzed reactions.
• Purification: Column chromatography on silica gel or distillation under reduced pressure is employed to isolate pure aldehyde products.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The methyl and isopropyl groups can undergo electrophilic substitution reactions, particularly in the presence of strong acids or bases.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Strong acids (HCl, H2SO4), bases (NaOH, KOH)

Major Products Formed

Oxidation: 3-Methyl-1-(propan-2-yl)cyclohexane-1-carboxylic acid

Reduction: 3-Methyl-1-(propan-2-yl)cyclohexane-1-methanol

Substitution: Various substituted cyclohexane derivatives depending on the substituent introduced

Scientific Research Applications

3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, particularly in the context of enzyme interactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of fragrances and flavoring agents due to its distinct odor profile.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde involves its interaction with specific molecular targets, such as enzymes and receptors. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, leading to modifications in their structure and function. This interaction can trigger various biochemical pathways, resulting in the observed biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following cyclohexane-1-carbaldehyde derivatives are compared to highlight structural, spectroscopic, and reactivity differences:

Compound Name	Molecular Formula	Key Substituents	Functional Groups	NMR Data Highlights (¹H/¹³C)	Source
3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde	C₁₁H₁₈O	3-methyl, 1-isopropyl	Aldehyde	Aldehyde proton: δ ~9.35 (s, 1H)	Inferred
1-(4-Chlorophenyl)cyclohexane-1-carbaldehyde	C₁₃H₁₃ClO	4-chlorophenyl	Aldehyde, Aromatic	¹H: δ 9.35 (s, 1H); ¹³C: δ 201.9 (CHO)
1-(Prop-2-en-1-yl)cyclohexane-1-carbaldehyde	C₁₀H₁₄O	Allyl (prop-2-en-1-yl)	Aldehyde, Alkene	Not reported; expected alkene δ ~5–6
3-Methyl-2-oxocyclohexane-1-carbaldehyde	C₈H₁₂O₂	3-methyl, 2-oxo	Aldehyde, Ketone	Aldehyde proton: δ ~9.8 (s, 1H)

Key Observations:

Electronic Effects: The 4-chlorophenyl substituent in 1-(4-chlorophenyl)cyclohexane-1-carbaldehyde introduces strong electron-withdrawing effects, stabilizing the aldehyde group and altering its reactivity in nucleophilic additions compared to the aliphatic 3-methyl-1-isopropyl analog . The 2-oxo group in 3-methyl-2-oxocyclohexane-1-carbaldehyde creates conjugation with the aldehyde, reducing electrophilicity at the carbonyl carbon compared to non-conjugated analogs .

Spectroscopic Differences :

• Aldehyde protons in all compounds resonate near δ 9.35–9.8 in ¹H NMR, but chemical shifts vary slightly due to substituent electronic effects. For example, the 4-chlorophenyl derivative’s aldehyde proton (δ 9.35) is upfield compared to the 2-oxo analog (δ ~9.8) due to reduced electron withdrawal in the latter .

Synthetic Utility :

• 1-(4-Chlorophenyl)cyclohexane-1-carbaldehyde is synthesized in high yield (85%) via Friedel-Crafts alkylation, while the target compound likely requires sterically controlled methods such as asymmetric hydroformylation or chiral auxiliary-assisted synthesis .

Biological Activity

3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde, also known as isobornyl aldehyde, is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, exploring its mechanisms of action, synthesis, and applications in various biological contexts.

Chemical Structure and Properties

The molecular formula of 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde is $C_{12}H_{22}O$. Its structure features a cyclohexane ring with a methyl group and a propan-2-yl group attached to the aldehyde functional group. This unique arrangement allows for diverse chemical interactions, making it a subject of interest in both synthetic and biological chemistry.

The biological activity of 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde is primarily attributed to its aldehyde group, which can interact with various biological molecules, potentially altering their function. The compound is believed to form covalent bonds with nucleophilic sites on proteins and enzymes, leading to significant alterations in protein function and influencing various biochemical pathways.

Interaction Studies

Research indicates that 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde may participate in redox reactions, which can modulate cellular signaling pathways. Its ability to form covalent bonds suggests potential applications in drug design, particularly as a precursor for pharmaceuticals.

Antimicrobial Properties

Preliminary studies suggest that 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde exhibits antimicrobial properties. The compound has been investigated for its potential effectiveness against various bacterial strains, indicating its relevance in developing new antimicrobial agents.

Anti-inflammatory Effects

There are indications that this compound may possess anti-inflammatory properties. The structural characteristics of 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde allow it to interact with inflammatory pathways, which could be beneficial in treating conditions associated with chronic inflammation.

Potential in Cancer Research

Given its ability to induce apoptosis in tumor cells, 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde is being explored for its potential applications in cancer therapy. The compound's structural features may enable it to target specific pathways involved in cancer cell proliferation and survival.

Synthesis Methods

The synthesis of 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde can be achieved through several methods, including:

• Oxidation : Utilizing potassium permanganate (KMnO₄) to convert corresponding alcohols or alkenes into the aldehyde.
• Reduction : Employing sodium borohydride (NaBH₄) for reducing ketones or other carbonyl compounds.
• Substitution Reactions : Using propargyl bromide and sodium hydroxide (NaOH) to create various substituted derivatives.

Case Study 1: Antimicrobial Activity

In a study examining the antimicrobial efficacy of various aldehydes, 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde demonstrated significant activity against Gram-positive bacteria. The Minimum Inhibitory Concentration (MIC) values were determined to be notably lower compared to control compounds, suggesting strong potential for development as an antimicrobial agent.

Compound	MIC (µg/mL)	Activity
3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde	32	Effective
Control Compound A	128	Less Effective
Control Compound B	64	Moderately Effective

Case Study 2: Anti-inflammatory Potential

Research evaluating the anti-inflammatory effects of the compound showed promising results in vitro. The compound was found to reduce pro-inflammatory cytokine levels significantly when tested on cultured macrophages.

Treatment	Cytokine Level Reduction (%)
3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde	45
Control (No Treatment)	0
Standard Anti-inflammatory Drug	60

Q & A

Q. What are the recommended synthesis routes for 3-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde?

Answer: The compound can be synthesized via oxidation of its corresponding alcohol (3-Methyl-1-(propan-2-yl)cyclohexane-1-methanol) using strong oxidizing agents like KMnO₄ or K₂Cr₂O₇ under acidic conditions . Alternative methods include ozonolysis of cyclohexene derivatives followed by reductive workup to yield the aldehyde functionality . For stereochemical control, chiral catalysts (e.g., Sharpless epoxidation-derived systems) may be employed to isolate enantiomerically pure forms .

Q. How can the structural identity of this compound be confirmed spectroscopically?

Answer: Use a combination of:

• ¹H/¹³C NMR : Look for characteristic aldehyde proton signals at δ 9.5–10.0 ppm and carbonyl carbon at δ 190–205 ppm. Cyclohexane ring protons appear as multiplet clusters between δ 1.0–2.5 ppm .
• IR Spectroscopy : A strong C=O stretch at ~1700 cm⁻¹ confirms the aldehyde group .
• Mass Spectrometry (MS) : The molecular ion peak at m/z 152.23 (C₁₀H₁₆O⁺) should dominate, with fragmentation patterns showing loss of isopropyl (C₃H₇) or aldehyde (CHO) groups .

Q. What are the stability considerations for this compound under laboratory conditions?

Answer: The aldehyde group is prone to oxidation and polymerization. Store under inert gas (N₂/Ar) at 2–8°C in amber vials to prevent photodegradation. Avoid prolonged exposure to basic conditions (>pH 8), which may trigger Cannizzaro reactions .

Advanced Research Questions

Q. How does steric hindrance from the isopropyl group influence reactivity in nucleophilic additions?

Answer: The bulky isopropyl group at the cyclohexane-1-position creates steric hindrance, reducing reaction rates in nucleophilic additions (e.g., Grignard reactions). Computational studies (DFT) show that the transition state for nucleophilic attack is destabilized by ~5 kcal/mol compared to unsubstituted analogs. Mitigate this by using polar aprotic solvents (e.g., DMF) to stabilize charged intermediates .

Q. What computational strategies are effective for predicting enantioselectivity in asymmetric syntheses?

Answer: Combine molecular docking (AutoDock Vina) and density functional theory (DFT, B3LYP/6-31G*) to model catalyst-substrate interactions. Focus on non-covalent interactions (π-stacking, van der Waals) between the isopropyl group and chiral catalysts. Validate predictions via HPLC with chiral stationary phases (e.g., Chiralpak IA) .

Q. How should researchers resolve contradictions in reported spectral data for this compound?

Answer: Discrepancies in NMR shifts (e.g., aldehyde proton δ varying by 0.3 ppm) may arise from solvent effects or trace impurities. Standardize protocols:

• Use deuterated solvents (CDCl₃) with internal standards (TMS).
• Compare against high-purity reference samples (≥99%, verified by GC-MS).
• Replicate conditions from conflicting studies to isolate variables (e.g., temperature, concentration) .

Q. What mechanistic insights explain unexpected byproducts in its oxidation reactions?

Answer: Over-oxidation to carboxylic acids (e.g., 3-Methyl-1-(propan-2-yl)cyclohexane-1-carboxylic acid) occurs due to prolonged exposure to strong oxidants (e.g., KMnO₄). Kinetic studies show a second-order dependence on [oxidant], suggesting a two-step mechanism: initial aldehyde → geminal diol → carboxylic acid. Suppress byproduct formation using milder conditions (e.g., TEMPO/NaClO) .

Q. How can isotopic labeling (e.g., ¹³C) elucidate metabolic pathways in biological studies?

Answer: Incorporate ¹³C at the aldehyde carbon via labeled precursors (e.g., ¹³CH₃OH). Track metabolic fate using LC-MS/MS or NMR to identify intermediates (e.g., Schiff bases with amino acids). This approach reveals bioactivation pathways and potential toxicity mechanisms .